Cas no 1803680-94-5 (3-(Chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 3-(Chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1803680-94-5
• MF: C₈H₄ClF₄NO₃
• MW: 273.568875312805
• CID: 4830151
• Update Time: 2025-05-25

3-(Chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H4ClF4NO3/c9-1-3-5(7(15)16)4(10)2-14-6(3)17-8(11,12)13/h2H,1H2,(H,15,16)
• InChI Key： BZTHEZYCNVJHDV-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C=1C(=O)O)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Additional information on 3-(Chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylic acid

Introduction to 3-(Chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylic Acid (CAS No. 1803680-94-5)

3-(Chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1803680-94-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates both chloromethyl and trifluoromethoxy substituents, which are known for their ability to enhance the metabolic stability and binding affinity of drug candidates.

The presence of the chloromethyl group in this compound allows for further functionalization through nucleophilic substitution reactions, making it a valuable building block for constructing more complex pharmacophores. This reactivity is particularly useful in medicinal chemistry, where the introduction of new functional groups can lead to the discovery of novel therapeutic agents. Additionally, the trifluoromethoxy moiety contributes to the lipophilicity and electronic properties of the molecule, which are critical factors in determining its pharmacokinetic profile.

In recent years, there has been a growing interest in the development of fluorinated pyridines due to their favorable pharmacological properties. Fluorine atoms are known to improve the bioavailability and metabolic stability of drugs, making them an attractive feature in drug design. The compound 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylic acid exemplifies this trend by incorporating multiple fluorinated groups that can enhance its therapeutic potential.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps in the synthesis include the introduction of the chloromethyl group via chlorination followed by selective fluorination at the 5-position and 2-position of the pyridine ring. The final step involves carboxylation at the 4-position, which is achieved through oxidation or carboxylation reactions depending on the synthetic route chosen.

The compound has been studied in various contexts, including its role as a precursor in the synthesis of kinase inhibitors and other targeted therapeutics. Kinase inhibitors are a major class of drugs used in oncology and inflammatory diseases, and fluorinated pyridines have been shown to improve their efficacy by enhancing binding affinity and selectivity. The structural features of 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylic acid make it an ideal candidate for such applications.

In addition to its pharmaceutical applications, this compound has also been explored in materials science and agrochemical research. The unique electronic properties of fluorinated pyridines make them useful in designing advanced materials with specific optical and electronic characteristics. Furthermore, their incorporation into agrochemicals can lead to more effective and environmentally friendly pesticides.

The latest research on this compound has focused on optimizing its synthetic pathways and exploring new derivatives that could enhance its therapeutic potential. For instance, studies have shown that modifications at the chloromethyl position can lead to compounds with improved solubility and bioavailability. Similarly, variations in the trifluoromethoxy group have been investigated to fine-tune their electronic properties for better interaction with biological targets.

The compound's role in drug discovery has been further highlighted by its use as a scaffold for designing small molecule inhibitors with high specificity for disease-causing enzymes. By leveraging its structural versatility, researchers have been able to develop compounds that exhibit potent activity against a range of targets, including those involved in cancer metabolism and immune regulation.

The future prospects for 3-(chloromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylic acid are promising, with ongoing studies aimed at expanding its applications across multiple therapeutic areas. As our understanding of fluorinated pyridines continues to grow, so too will their utility in developing next-generation therapeutics that address unmet medical needs.